Cas no 2028170-09-2 ({6,6-difluorobicyclo3.1.0hexan-3-yl}methanesulfonamide)

Technical Introduction: {6,6-Difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide is a fluorinated bicyclic sulfonamide derivative characterized by its unique structural framework, combining a strained bicyclo[3.1.0]hexane core with a difluorinated motif. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for drug discovery. The sulfonamide group offers versatile reactivity for further functionalization or as a pharmacophore in bioactive molecules. Its rigid bicyclic structure may contribute to improved binding selectivity in target interactions. This compound is particularly relevant in the development of enzyme inhibitors or receptor modulators, where fluorination and conformational constraints are advantageous for optimizing pharmacokinetic properties.

{6,6-difluorobicyclo3.1.0hexan-3-yl}methanesulfonamide structure

2028170-09-2 structure

Product Name:{6,6-difluorobicyclo3.1.0hexan-3-yl}methanesulfonamide

CAS No:2028170-09-2

MF:C₇H₁₁F₂NO₂S

MW:211.229547739029

CID:5614263

PubChem ID:165894420

Update Time:2025-10-23

{6,6-difluorobicyclo3.1.0hexan-3-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- EN300-3220056
- {6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide
- 2028170-09-2
- {6,6-difluorobicyclo3.1.0hexan-3-yl}methanesulfonamide
- Inchi： 1S/C7H11F2NO2S/c8-7(9)5-1-4(2-6(5)7)3-13(10,11)12/h4-6H,1-3H2,(H2,10,11,12)
- InChI Key： LOSGNACVEAGYIH-UHFFFAOYSA-N
- SMILES： S(CC1CC2C(C2C1)(F)F)(N)(=O)=O

Computed Properties

Exact Mass: 211.04785609g/mol
Monoisotopic Mass: 211.04785609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 68.5Å²

{6,6-difluorobicyclo3.1.0hexan-3-yl}methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-3220056-1g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	1g	$1200.0	2023-09-04
Enamine	EN300-3220056-5g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	5g	$3479.0	2023-09-04
Enamine	EN300-3220056-10g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	10g	$5159.0	2023-09-04
Enamine	EN300-3220056-0.05g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	0.05g	$1008.0	2023-09-04
Enamine	EN300-3220056-0.1g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	0.1g	$1056.0	2023-09-04
Enamine	EN300-3220056-0.25g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	0.25g	$1104.0	2023-09-04
Enamine	EN300-3220056-0.5g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	0.5g	$1152.0	2023-09-04
Enamine	EN300-3220056-1.0g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	1g	$1299.0	2023-05-25
Enamine	EN300-3220056-2.5g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	2.5g	$2351.0	2023-09-04
Enamine	EN300-3220056-5.0g	{6,6-difluorobicyclo[3.1.0]hexan-3-yl}methanesulfonamide	2028170-09-2	5g	$3770.0	2023-05-25